Facet-engineered photoelectrochemical nanocatalysts toward fast kinetic lithium–air batteries†

EES Catalysis Pub Date: 2023-03-13 DOI: 10.1039/D3EY00022B

Abstract

Despite lithium–air batteries having unprecedented theoretical energy supremacy, rambling Li2O2 growth typically impedes O2 diffusion and electron transfer, causing low capacity, poor charging kinetics and short cycle life. Herein, we propose synergistic catalysis in the cathode by engineering the crystal facet of Fe2O3 nanoplates and introducing a visible light-excited photochemical effect. The growth of Li2O2 is regulated with a uniform distribution, mitigating local product aggregation and thus reducing the barriers of O2 diffusion and electron transfer. The improved reaction kinetics lead to ∼420% capacity improvement, low charge potential, superior rate performance, and long-term stability (300 cycles) in actual air. We reveal a mechanism that photoelectrons around each catalyst node and the resultant homogeneous internal electric field increase charge transfer, decrease soluble intermediates, and enable high electrochemical reversibility of amorphous Li2O2 with an ordered process. This study provides inspiring insights for future research into controlling product ordering in Li–air batteries.

Graphical abstract: Facet-engineered photoelectrochemical nanocatalysts toward fast kinetic lithium–air batteries
Facet-engineered photoelectrochemical nanocatalysts toward fast kinetic lithium–air batteries†
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Journal Name：EES Catalysis
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